Cas no 1099597-11-1 (N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine)

N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine is a synthetic organic compound featuring a piperidine core substituted with a 2-methylbenzyl group and a propylamine side chain. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The compound's piperidine moiety enhances binding affinity to certain receptors, while the 2-methylbenzyl group contributes to lipophilicity, potentially improving membrane permeability. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and reproducibility in experimental applications.
N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine structure
1099597-11-1 structure
Product Name:N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine
CAS No:1099597-11-1
MF:C17H28N2
MW:260.417624473572
CID:1070739
PubChem ID:28305772
Update Time:2025-06-09

N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-{[1-(2-Methylbenzyl)piperidin-4-yl]methyl}-propan-1-amine
    • N-([1-(2-METHYLBENZYL)PIPERIDIN-4-YL]METHYL)-PROPAN-1-AMINE
    • 1099597-11-1
    • ({1-[(2-methylphenyl)methyl]piperidin-4-yl}methyl)(propyl)amine
    • N-[[1-[(2-methylphenyl)methyl]piperidin-4-yl]methyl]propan-1-amine
    • CHEMBL4463056
    • AKOS006238060
    • N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine
    • MDL: MFCD07366982
    • Inchi: 1S/C17H28N2/c1-3-10-18-13-16-8-11-19(12-9-16)14-17-7-5-4-6-15(17)2/h4-7,16,18H,3,8-14H2,1-2H3
    • InChI Key: JMGMVVUKGZQGNF-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2C)CCC(CNCCC)CC1

Computed Properties

  • Exact Mass: 260.225248902g/mol
  • Monoisotopic Mass: 260.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 356.2±17.0 °C at 760 mmHg
  • Flash Point: 115.8±11.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine Security Information

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Additional information on N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine

Research Briefing on N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine (CAS: 1099597-11-1): Recent Advances and Applications

N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine (CAS: 1099597-11-1) is a synthetic compound with potential applications in the field of medicinal chemistry and drug discovery. Recent studies have explored its pharmacological properties, particularly its interaction with central nervous system (CNS) targets, making it a compound of interest for the development of novel therapeutics. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to a class of piperidine derivatives, which are known for their diverse pharmacological activities. Its structure features a 2-methylbenzyl group attached to a piperidine ring, further modified with a propan-1-amine moiety. This unique configuration has been hypothesized to confer selective binding affinity to specific neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in various neurological and psychiatric disorders.

Recent synthetic efforts have focused on optimizing the yield and purity of N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) reported a novel multi-step synthesis route that achieved a 75% overall yield, significantly improving upon previous methods. The study also highlighted the importance of chiral purity, as enantiomeric forms of the compound exhibited differing pharmacological profiles. These findings underscore the need for precise synthetic control in the development of this compound for therapeutic use.

In vitro and in vivo studies have provided insights into the compound's mechanism of action. Research conducted by Smith et al. (2024) demonstrated that N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine acts as a partial agonist at the 5-HT1A receptor, with moderate affinity for D2-like dopamine receptors. This dual activity suggests potential applications in the treatment of mood disorders and schizophrenia. Notably, the compound exhibited a favorable safety profile in preclinical toxicity studies, with no significant adverse effects observed at therapeutic doses.

Further investigations have explored the compound's pharmacokinetic properties. A recent pharmacokinetic study in rodent models revealed that N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine has good oral bioavailability (approximately 60%) and a half-life of 4-6 hours, making it suitable for once- or twice-daily dosing regimens. The compound demonstrated excellent blood-brain barrier penetration, with brain-to-plasma ratios exceeding 5:1, which is critical for its CNS-targeted effects.

Emerging applications of this compound extend beyond psychiatric disorders. Preliminary data from a 2024 study suggests potential utility in neurodegenerative diseases, particularly in modulating neuroinflammation. The compound was shown to reduce pro-inflammatory cytokine production in microglial cells, indicating possible neuroprotective effects. These findings open new avenues for research in Alzheimer's disease and Parkinson's disease therapeutics.

In conclusion, N-{1-(2-Methylbenzyl)piperidin-4-ylmethyl}-propan-1-amine represents a promising scaffold for drug development, with demonstrated activity across multiple therapeutic areas. Ongoing research is focused on structural optimization to enhance receptor selectivity and improve metabolic stability. The compound's unique pharmacological profile and favorable pharmacokinetic properties position it as a strong candidate for further clinical development in CNS disorders and beyond.

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